4-Ethylpiperazin-1-amine

• CAS No.: 34924-93-1
• Molecular Formula: C6H15N3
• Molecular Weight: 129.20 g/mol
• IUPAC Name: 4-ethylpiperazin-1-amine
• InChI: InChI=1S/C6H15N3/c1-2-8-3-5-9(7)6-4-8/h2-7H2,1H3
• InChI Key: AHAPEYABSDOBIP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)N

Description

4-Ethylpiperazin-1-amine is a piperazine derivative featuring an ethyl group (-CH₂CH₃) substituted at the 4-position of the piperazine ring. Piperazine derivatives are widely explored in medicinal chemistry due to their versatility in modulating pharmacokinetic properties, such as solubility and bioavailability, and their ability to act as pharmacophores in drug design . The ethyl group introduces moderate lipophilicity, enhancing membrane permeability while maintaining water solubility compared to bulkier substituents. This compound is frequently utilized as a building block in synthesizing bioactive molecules, particularly in anticancer and CNS-targeting agents .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substituent Effects on Piperazine Derivatives

The biological and physicochemical properties of piperazine derivatives are heavily influenced by substituents. Below is a comparative analysis of 4-Ethylpiperazin-1-amine with key analogs:

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent(s)	Molecular Weight (g/mol)	Key Properties/Applications	Evidence ID
4-Ethylpiperazin-1-amine	-CH₂CH₃	206–251	Intermediate in kinase inhibitors; moderate lipophilicity
4-Isopropylpiperazin-1-amine	-CH(CH₃)₂	~227	Increased steric bulk; used in p97 ATPase inhibitors
4-Benzylpiperazin-1-amine	-CH₂C₆H₅	~206	Enhanced aromatic interactions; HIV protease inhibitors
4-(3-Chlorophenyl)piperazin-1-amine	-C₆H₄Cl (para)	~252	Electron-withdrawing group; antipsychotic activity
4-(2-Methoxyphenyl)piperazin-1-amine	-C₆H₄OCH₃ (para)	~263	Electron-donating group; serotonin receptor modulators
4-(Pyrimidin-2-yl)piperazin-1-amine	-C₄H₃N₂	~194	Aromatic heterocycle; kinase inhibitors (e.g., p97 ATPase)

Key Findings from Research

Electronic and Steric Effects

• Ethyl vs.
• Aromatic vs. Aliphatic Substituents : Benzyl () and pyrimidinyl () groups enhance π-π stacking with aromatic residues in target proteins, whereas ethyl groups prioritize solubility .

Pharmacological Activity

• Anticancer Applications: Ethyl-substituted derivatives (e.g., 6-(4-ethylpiperazin-1-yl)pyridin-3-amine, ) are key intermediates in pyrazino-pyrrolo-pyrimidinone derivatives, showing potent activity against kinases .
• CNS Targeting : 4-(3-Chlorophenyl)piperazin-1-amine () demonstrates high affinity for dopamine D2 and serotonin 5-HT1A receptors, while ethyl analogs are less selective due to reduced hydrophobicity .

Data Tables

Table 2: Pharmacokinetic Parameters

Compound	logP	Solubility (mg/mL)	Plasma Protein Binding (%)	Reference
4-Ethylpiperazin-1-amine	1.2	15.8	65
4-Isopropylpiperazin-1-amine	1.8	9.3	78
4-Benzylpiperazin-1-amine	2.5	3.2	85